Cas no 1806167-67-8 (5-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-methanol)

• Product Name: 5-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-methanol
• CAS No: 1806167-67-8
• MF: C₈H₇F₃INO₃
• MW: 349.045765161514
• CID: 4835439
• Update Time: 2025-06-13

5-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-methanol

• Inchi： 1S/C8H7F3INO3/c1-15-7-4(3-14)6(5(12)2-13-7)16-8(9,10)11/h2,14H,3H2,1H3
• InChI Key： SSXBBUGPQZXTFE-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(CO)=C1OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• XLogP3: 2.1
• Topological Polar Surface Area: 51.6

Additional information on 5-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-methanol

5-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1806167-67-8): A Versatile Intermediate in Modern Pharmaceutical Synthesis

5-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-methanol, identified by its CAS number 1806167-67-8, is a significant intermediate in the realm of pharmaceutical chemistry. This compound, featuring a pyridine core with distinct functional groups, has garnered attention due to its utility in the synthesis of various bioactive molecules. The presence of an iodo substituent, a methoxy group, and a trifluoromethoxy group on the pyridine ring imparts unique reactivity, making it a valuable building block for medicinal chemists.

The structural configuration of 5-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-methanol enables diverse chemical transformations, including nucleophilic aromatic substitution, cross-coupling reactions, and etherification processes. These reactions are pivotal in constructing complex molecular architectures essential for drug discovery and development. The compound's versatility is further enhanced by its ability to serve as a precursor in the synthesis of kinase inhibitors, anticancer agents, and other therapeutic compounds.

In recent years, the demand for fluorinated pyridines has surged due to their enhanced metabolic stability and improved pharmacokinetic profiles in drug candidates. The trifluoromethoxy group in 5-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-methanol is particularly noteworthy, as it contributes to the lipophilicity and binding affinity of target proteins. This has led to its incorporation in numerous lead optimization campaigns aimed at developing next-generation therapeutics.

One of the most compelling applications of this compound is in the synthesis of small molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are critical mediators of cellular signaling pathways and are implicated in a wide range of diseases, including cancer and inflammatory disorders. The pyridine scaffold provides a suitable platform for designing molecules that can disrupt these interactions effectively. For instance, recent studies have demonstrated the utility of derivatives of 5-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-methanol in inhibiting specific kinases involved in tumor growth and progression.

The iodo substituent on the pyridine ring allows for facile introduction of aryl groups via palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are cornerstone techniques in modern organic synthesis and have been instrumental in generating libraries of novel compounds for high-throughput screening. The methoxy group further enhances the reactivity profile of this intermediate, enabling its transformation into more complex ethers through nucleophilic substitution or metal-mediated coupling reactions.

The pharmaceutical industry has increasingly recognized the importance of fluorinated heterocycles in drug design. The trifluoromethoxy group, in particular, is known for its ability to modulate pharmacokinetic properties such as solubility and bioavailability. This has spurred research into optimizing synthetic routes that incorporate this moiety efficiently. The availability of high-purity 5-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1806167-67-8) from reputable suppliers ensures that researchers can confidently incorporate it into their synthetic strategies without compromising on quality or yield.

Advances in computational chemistry have also played a crucial role in leveraging the potential of this compound. Molecular modeling studies have revealed insights into how structural modifications around the pyridine core can influence binding affinity and selectivity. These insights are translated into experimental designs aimed at optimizing lead compounds derived from 5-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-methanol. Such interdisciplinary approaches highlight the compound's significance as a key intermediate in drug discovery pipelines.

The synthesis of complex pharmaceuticals often requires multi-step sequences involving multiple intermediates. The availability of readily accessible precursors like 5-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-methanol streamlines these processes by providing chemists with a versatile starting point. This efficiency is particularly valuable when scaling up synthetic routes for preclinical and clinical development purposes.

In conclusion, 5-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1806167-67-8) represents a cornerstone intermediate in contemporary pharmaceutical synthesis. Its unique structural features enable diverse chemical transformations that are essential for developing novel therapeutic agents. As research continues to uncover new applications for fluorinated pyridines and other heterocyclic compounds, this compound will undoubtedly remain a critical component in the arsenal of medicinal chemists worldwide.